Cas no 1369474-92-9 (3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid)

• Product Name: 3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid
• CAS No: 1369474-92-9
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 6306470
• PubChem ID: 82496714
• Update Time: 2025-10-19

3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid
• EN300-1984983
• 1369474-92-9

• Inchi： 1S/C12H10ClNO2/c1-14-7-8(2-5-12(15)16)10-4-3-9(13)6-11(10)14/h2-7H,1H3,(H,15,16)/b5-2+
• InChI Key： HOMBVFDRROBAIU-GORDUTHDSA-N
• SMILES： ClC1C=CC2C(/C=C/C(=O)O)=CN(C)C=2C=1

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid

Professional Introduction to 3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic Acid (CAS No. 1369474-92-9)

3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid, identified by its CAS number 1369474-92-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex indole core and an enoic acid functional group, has garnered attention due to its structural uniqueness and potential biological activities. The indole moiety, known for its presence in numerous bioactive natural products and pharmaceuticals, plays a crucial role in modulating various biological pathways. The 6-chloro substituent on the indole ring and the 1-methyl group introduce additional layers of chemical diversity, which can influence the compound's reactivity and biological efficacy.

The enoic acid moiety at the propyl chain end of the molecule provides a versatile site for further functionalization, making it a valuable scaffold for drug discovery efforts. In recent years, there has been growing interest in developing novel compounds based on indole derivatives due to their demonstrated pharmacological properties. These properties include anti-inflammatory, antimicrobial, anticancer, and central nervous system (CNS) effects. The structural features of 3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid make it a promising candidate for further investigation in these areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between 3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid and target proteins. For instance, studies suggest that the indole ring may interact with enzymes and receptors involved in signal transduction pathways, while the enoic acid group could serve as a hydrogen bond acceptor or donor. These interactions are critical for understanding the compound's mechanism of action and optimizing its pharmacological profile.

In vitro studies have begun to explore the biological effects of 3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid. Initial findings indicate that this compound exhibits modest activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, preliminary experiments have shown that it may modulate inflammatory responses by interacting with key inflammatory mediators. These results are particularly intriguing given the well-documented role of indole derivatives in immunomodulation.

The synthesis of 3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-enoic acid presents both challenges and opportunities for organic chemists. The presence of multiple functional groups necessitates careful selection of synthetic routes to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct complex molecular frameworks more efficiently. These techniques have been instrumental in facilitating the synthesis of this compound and related analogs.

The development of novel pharmaceuticals often involves a multi-step synthesis process that requires optimization at each stage. For 3-(6-chloro-1-methyl-1H-indol-3-yl)prop-2-ennoic acid, researchers have focused on improving yield and reducing byproduct formation through catalytic methods. For example, palladium-catalyzed Buchwald-Hartwig amination has been employed to introduce the amine functionality onto the propyl chain. Such catalytic approaches not only enhance efficiency but also minimize environmental impact by reducing waste generation.

The potential applications of 3-(6-chloro-octyl-l-methyl-lH-indol-o)-yl)prop-z-ennoic acid extend beyond oncology and immunomodulation. Its unique structural features make it a versatile scaffold for designing compounds with targeted therapeutic effects. For instance, modifications to the indole ring or enoic acid group could alter its bioavailability or selectivity for specific biological targets. This flexibility is crucial for developing drugs that exhibit minimal side effects while maintaining high efficacy.

In conclusion, 3-(6-chloro-l-methyl-lH-indol-o)-yl)prop-z-ennoic acid (CAS No. 1369474-O2-O9) represents a promising compound with significant potential in pharmaceutical research. Its structural complexity and diverse functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As our understanding of its biological activities grows, so too does its potential as a therapeutic agent or intermediate in the synthesis of more complex molecules.